Cas no 2172197-13-4 (4-(4-hydroxybut-2-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid)

• Product Name: 4-(4-hydroxybut-2-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid
• CAS No: 2172197-13-4
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 5807463
• PubChem ID: 165778547
• Update Time: 2025-06-08

4-(4-hydroxybut-2-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-hydroxybut-2-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid
• 4-[(4-hydroxybut-2-yn-1-yl)amino]-6-methylpyridine-3-carboxylic acid
• 2172197-13-4
• EN300-1449095

• Inchi： 1S/C11H12N2O3/c1-8-6-10(12-4-2-3-5-14)9(7-13-8)11(15)16/h6-7,14H,4-5H2,1H3,(H,12,13)(H,15,16)
• InChI Key： IVPZNMNVPGKXEX-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C)C=C1NCC#CCO)=O

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 82.4Ų

Additional information on 4-(4-hydroxybut-2-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid

4-(4-Hydroxybut-2-yn-1-yl)amino-6-methylpyridine-3-carboxylic Acid: A Comprehensive Overview

4-(4-Hydroxybut-2-yn-1-yl)amino-6-methylpyridine-3-carboxylic acid, identified by the CAS registry number 2172197-13-4, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with a hydroxyl group, a methyl group, and an amino group attached to a butynol moiety. The presence of these functional groups imparts versatile chemical properties, making it a valuable molecule for various applications.

The synthesis of 4-(4-hydroxybut-2-yn-1-yl)amino-substituted pyridine derivatives has been extensively studied, with researchers exploring efficient methodologies to achieve high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled the construction of this compound with exceptional stereochemical control, which is crucial for its application in drug discovery. The pyridine ring, a six-membered aromatic structure with one nitrogen atom, serves as a versatile scaffold for further functionalization, allowing chemists to tailor the molecule's properties for specific purposes.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Preclinical studies have demonstrated that 4-(4-hydroxybut-2-yn-1-yl)amino-substituted pyridine derivatives exhibit significant bioactivity, particularly in modulating enzyme activity and receptor binding. For instance, research published in the Journal of Medicinal Chemistry highlights the compound's ability to inhibit certain kinases involved in cellular signaling pathways, making it a potential candidate for anti-cancer therapies. The hydroxyl group on the butynol chain contributes to hydrogen bonding interactions, enhancing the molecule's bioavailability and target specificity.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been leveraged in the development of advanced coatings and sensors. The methyl group on the pyridine ring enhances hydrophobicity, while the amino group facilitates surface immobilization. Recent studies have explored the use of this compound in creating stimuli-responsive surfaces that can dynamically respond to environmental changes, such as pH or temperature variations.

The structural versatility of 4-(4-hydroxybut-2-yn-1-yl)amino-substituted pyridines also makes them valuable precursors for more complex molecules. For example, researchers have employed this compound as an intermediate in the synthesis of macrocyclic structures and coordination complexes. These complexes exhibit unique magnetic and electronic properties, rendering them suitable for applications in spintronics and catalysis.

From an environmental standpoint, understanding the degradation pathways and ecotoxicological effects of this compound is crucial. Recent eco-toxicity studies have focused on its potential impact on aquatic ecosystems. Results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its environmental footprint. However, further research is needed to assess its long-term effects under various environmental conditions.

In conclusion, 4-(4-hydroxybut-2-yn--1-yl)amino-6-methylpyridine-3-carboxylic acid, with its unique structural features and diverse applications, represents a significant advancement in chemical science. Its role as a versatile building block in drug discovery and materials science underscores its importance in contemporary research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make substantial contributions to various scientific domains.